Cas no 99-65-0 (1,3-Dinitrobenzene)
Colorless yellow powder,Volatile.Slightly soluble in water,Soluble in ethanol\Ether\Benzene et al.Toxic.Molecular polymerization inhibitor for polymerization,Thin layer chromatography chromogenic reagent,Organic synthesis.,Production of dye intermediate m-aminoanisole,Organic synthesis and use as dye intermediates,Used as analytical reagent\catalyzer\Corrosion inhibitor,And used to make explosives.
1,3-Dinitrobenzene structure
1,3-Dinitrobenzene
1,3-Dinitrobenzene Properties
Names and Identifiers
-
- 1,3-Dinitrobenzene
- M-DINITROBENZENE
- 1,3-dinitro-benzen
- 1,3-Dinitrobenzol
- 2,4-Dinitrobenzene
- 3-dinitrobenzene
- Benzene, m-dinitro-
- Binitrobenzene
- Dwunitrobenzen
- dwunitrobenzen(polish)
- m-dinitro-benzen
- m-dnb
- meta-dinitrobenzene
- nsc-7189
- 1,3-DINITRO BENZENE MI
- m-dimitrobenzene
- 1,3-DINITROBENZENE, 1000MG, NEAT
- 1,3-DINITROBENZENE OEKANAL, 250 MG
- M-DinitrobenzeneGr
- 1,3-Dinitrobenzene solution
- m-Dinitrobenzene, synthesis grade
- 2,5-DIMETHYLTHIOPHENE
- BENZENE, 1,3-DINITRO-
- Benzene,1,3-dinitro
- Benzene,m-dinitro
- Dinitrobenzene
- NCGC00091351-04
- FT-0615610
- 1,3-Dinitrobenzene, analytical standard
- 1,3-Dinitrobenzene, certified reference material, TraceCERT(R)
- UN 1597 (Salt/Mix)
- DK8B627BU0
- NSC 7189
- 1,3-Dinitrobenceno
- 1,3-Dinitrobenzene 10 microg/mL in Methanol
- BENZINUM DINITRICUM
- ghl.PD_Mitscher_leg0.916
- 1,3-Dinitrobenzene, 97% anhydrous basis
- D87507
- EN300-19976
- EINECS 202-776-8
- CHEBI:51397
- NCGC00091351-02
- 1,3-Dinitrobenzene, for HPLC derivatization, for the detection of steroids
- DINITROPHENYLENE
- MFCD00007222
- A23174
- WLN: WNR CNW
- Z104476262
- InChI=1/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4
- D0817
- 1,3 Dinitrobenzene
- m-dinitrobenzol
- Q2653558
- AKOS000120046
- meta-dinitrobenzene?
- Dinitrobenzene, m-
- NCGC00091351-03
- 1,3-dinitrobenzeno
- m-Dinitrobenzene, liquid or solid
- DTXCID204065
- CAS-99-65-0
- Dwunitrobenzen [Polish]
- AI3-02913
- 1,3-DINITROBENZENE [HSDB]
- 1,3-Dinitro-benzene
- HSDB 4017
- NS00014601
- J-503935
- DTXSID9024065
- BENZINUM DINITRICUM [HPUS]
- CCRIS 1802
- m-Dinitrobenzene, liquid or solid [UN1597] [Poison]
- Tox21_111119
- F0001-2338
- BS-42215
- NCGC00091351-01
- UNII-DK8B627BU0
- 1,3-dintrobenzene
- DB02680
- AE-562/40238126
- SCHEMBL17347353
- 99-65-0
- Tox21_400032
- NSC7189
- CHEMBL114070
- M-DINITROBENZENE [MI]
- SCHEMBL36632
- SCHEMBL13815840
- m-Dinitro-benzene
- CHEBI:51396
- mDinitrobenzene
- 1,3-DNB
- Benzene, dinitro
- DINITROBENZENE [MI]
- 2,4Dinitrobenzene
- Benzene, 1,3dinitro
- 1,3dinitrobenzene
- metaDinitrobenzene
- STL282471
- Benzene, mdinitro
- 1,3Dinitrobenzol
- m-Dinitrobenzene (ACGIH:OSHA)
- 1,3-Dinitro-benzen
- DB-032004
- +Expand
-
- MFCD00007222
- WDCYWAQPCXBPJA-UHFFFAOYSA-N
- 1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
- C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
- 1105654
Computed Properties
- 168.01700
- 0
- 0
- 2
- 168.017107
- 12
- 175
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 91.6
Experimental Properties
- 2.54940
- 91.64000
- 3273
- 1.4660 (estimate)
- 500 mg/L (20 ºC)
- 297 °C(lit.)
- 84-86 °C (lit.)
- 0.0±0.6 mmHg at 25°C
- Fahrenheit: 302 ° f
Celsius: 150 ° c - Colorless yellow powder, volatile [1]
- Stable. Incompatible with reducing agents, oxidizing agents, strong bases. May explode if heated.
- Slightly soluble in water, soluble in ethanol \ ether \ benzene, etc [9]
- Sensitive to humidity
- 1.368 g/mL at 25 °C(lit.)
- 10.43 eV
1,3-Dinitrobenzene Security Information
- GHS07
- CZ7350000
- 2
- 6.1
- S28-S36/37-S45-S60-S61-S28A-S27-S16
- II
- R26/27/28; R33; R50/53
- T+ N
- UN 3443 6.1/PG 2
- H302,H312,H319,H332,H412
- P273,P280,P305+P351+P338
- dangerous
- Store at room temperature
- II
- 26/27/28-33-50/53
- Warning
- Yes
- LD50 in male, female rats (mg/kg): 91, 81 orally (Cody)
- 6.1
1,3-Dinitrobenzene Customs Data
- 2904209090
-
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,3-Dinitrobenzene Related Literature
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1. Solvation-induced line-width alternation in the electron spin resonance spectra of the meta-dinitrobenzene anion and of various symmetrically substituted dinitro-compounds in the benzene and naphthalene seriesC. J. W. Gutch,W. A. Waters,M. C. R. Symons J. Chem. Soc. B 1970 1261
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2. Reactions of aromatic nitro-compounds in alkaline media. Part X. The relationship between hydrogen exchange and colour formation in m-dinitrobenzene and related compoundsM. R. Crampton,V. Gold J. Chem. Soc. B 1966 498
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3. Electrophilic aromatic substitution. Part 34. Nitration of 1-chloro-4-nitro-benzene, 1,3-dichloro-2-nitrobenzene, 1,3-dinitrobenzene, 1-chloro-2,4-dinitro-benzene, and 2-chloro-1,3-dinitrobenzene in sulphuric acid and oleumMartin W. Melhuish,Roy B. Moodie,Malcolm A. Payne,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1988 1637
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4. Electrophilic aromatic substitution. Part 35. Chlorination of 1,3-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, and 2,4-dinitrotoluene with nitric acid and hydrogen chloride or chlorine in sulphuric acid or oleumMartin W. Melhuish,Roy B. Moodie J. Chem. Soc. Perkin Trans. 2 1989 667
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5. 860. The Janovsky reactionR. J. Pollitt,B. C. Saunders J. Chem. Soc. 1965 4615
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Zhuo Zeng,Yong Guo,Brendan Twamley,Jean’ne M. Shreeve Chem. Commun. 2009 6014
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8. Aromatic amine electrochemical sensors based on a Co-MOF: a hydrogen bond-induced specific responseXiao-qin Wu,Ze-yu Yang,Xiao-jie Sang,Xin-xin Tian,Xuehong Wei Dalton Trans. 2022 51 16861
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9. Electrophilic aromatic substitution. Part 32. The nitration of 1,3,5-trichloro-2-nitrobenzene, 1,3,5-trichloro-2,6-dinitrobenzene, and 1,2,3,5-tetrachloro-4,6-dinitrobenzene in sulphuric acid and in oleumRoy B. Moodie,Malcolm A. Payne,Kenneth Schofield J. Chem. Soc. Perkin Trans. 2 1985 1457
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10. 607. The mechanism of displacement reactions. Part III. Kinetics of the reactions of the four 2-halogeno-1,3-dinitrobenzenes and 1,2,3-trinitrobenzene with aniline in ethanolR. E. Parker,T. O. Read J. Chem. Soc. 1962 3149